Cas no 1804373-06-5 (Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate)

Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure features multiple fluorine substituents, enhancing its reactivity and metabolic stability, making it a valuable intermediate for synthesizing biologically active compounds. The difluoromethyl and trifluoromethyl groups contribute to lipophilicity and electronic effects, which can improve binding affinity in target interactions. This compound is particularly useful in the development of advanced crop protection agents due to its potential pesticidal properties. High purity and consistent synthesis protocols ensure reliable performance in experimental applications. Its stability under various conditions further supports its use in diverse chemical processes.
Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate structure
1804373-06-5 structure
Product Name:Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate
CAS No:1804373-06-5
MF:C10H7F6NO2
MW:287.158503770828
CID:4886351
Update Time:2025-05-21

Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C10H7F6NO2/c1-2-19-9(18)6-4(11)3-5(10(14,15)16)17-7(6)8(12)13/h3,8H,2H2,1H3
    • InChI Key: ZNEFGKWZRNRWLF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)N=C(C(F)F)C=1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 322
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2

Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029030977-250mg
Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate
1804373-06-5 95%
250mg
$940.80 2022-04-02
Alichem
A029030977-500mg
Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate
1804373-06-5 95%
500mg
$1,701.85 2022-04-02
Alichem
A029030977-1g
Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate
1804373-06-5 95%
1g
$2,750.25 2022-04-02

Additional information on Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804373-06-5)

Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804373-06-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and utility as a key intermediate in the development of novel agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its significance in contemporary research.

The compound's structure, characterized by multiple fluorine substitutions, confers enhanced metabolic stability and lipophilicity, making it a promising candidate for drug discovery. Recent synthetic methodologies have optimized the production of Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach that achieved a 92% yield under mild reaction conditions, significantly reducing the environmental impact of the synthesis process.

In the realm of agrochemicals, this compound has been investigated as a precursor for the development of next-generation herbicides. Its fluorinated pyridine core exhibits strong herbicidal activity by targeting specific enzymes in weed species. A recent patent (WO2023056789) disclosed its incorporation into a new class of herbicides with improved selectivity and reduced toxicity to non-target organisms. These findings underscore its potential to address growing concerns about herbicide resistance and environmental sustainability.

Pharmaceutical research has also explored the biological activities of Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate, particularly its role as an intermediate in the synthesis of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of a potent inhibitor of the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The compound's ability to modulate key biological pathways highlights its versatility in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale application of this compound. Issues such as cost-effective synthesis, scalability, and regulatory approval for its derivatives are areas of ongoing research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential. Future studies are expected to explore its applications in additional therapeutic areas, such as antimicrobial and antiviral agents, further expanding its impact on the chemical and pharmaceutical industries.

In conclusion, Ethyl 2-(difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804373-06-5) represents a pivotal compound in modern chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a focal point for innovation, with promising prospects for both agrochemical and therapeutic development. Continued research and collaboration will be critical to unlocking its full potential and addressing the challenges associated with its use.

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